(6-Methylpyridazin-3-yl)methanamine
Overview
Description
(6-Methylpyridazin-3-yl)methanamine is a chemical compound with the molecular formula C6H9N3. It is also known as This compound dihydrochloride . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for This compound is 1S/C6H9N3.2ClH/c1-5-2-3-6(4-7)9-8-5;;/h2-3H,4,7H2,1H3;2*1H . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
The molecular weight of This compound is approximately 196.08 . It is a powder that is stored at room temperature .
Scientific Research Applications
Antibacterial and Antifungal Activities
A study by Rao, Prasad, and Rao (2013) on the synthesis and biological evaluation of novel azetidine derivatives, including compounds related to (6-Methylpyridazin-3-yl)methanamine, demonstrated acceptable antibacterial and antifungal activities. This highlights the potential of such compounds in developing new antimicrobial agents (Rao, Prasad, & Rao, 2013).
Catalysis and Polymerization
Kwon, Nayab, and Jeong (2015) synthesized and characterized zinc(II) complexes bearing camphor-based iminopyridines, including derivatives of this compound, as pre-catalysts for the ring-opening polymerization of lactide. This work illustrates the compound's utility in catalyzing the production of biodegradable polymers, specifically polylactide, with a preference for heterotactic configurations (Kwon, Nayab, & Jeong, 2015).
Antimicrobial Drug Development
Thomas, Adhikari, and Shetty (2010) reported on the design, synthesis, and antimicrobial activities of new quinoline derivatives carrying a 1,2,3-triazole moiety starting from this compound. The compounds exhibited moderate to very good antibacterial and antifungal activities, comparable to first-line drugs, indicating their potential in developing new antimicrobial treatments (Thomas, Adhikari, & Shetty, 2010).
Photocytotoxicity for Cancer Treatment
Basu et al. (2015) explored iron(III) complexes of pyridoxal (vitamin B6) Schiff bases and modified dipicolylamines, including derivatives of this compound. These complexes showed remarkable photocytotoxicity in various cancer cells upon exposure to light, pointing to their potential application in photodynamic therapy for cancer (Basu et al., 2015).
Catalytic Activity and Selectivity
Ahmad et al. (2019) conducted a study on the catalytic hydrolysis of imines using palladium-catalyzed reactions involving derivatives of this compound. The findings provided insights into the mechanism of transition metal-catalyzed hydrolysis, underscoring the compound's relevance in synthetic organic chemistry (Ahmad et al., 2019).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure .
properties
IUPAC Name |
(6-methylpyridazin-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-5-2-3-6(4-7)9-8-5/h2-3H,4,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVZZZIAWSOTML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60717425 |
Source
|
| Record name | 1-(6-Methylpyridazin-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60717425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1004972-49-9 |
Source
|
| Record name | 1-(6-Methylpyridazin-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60717425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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